Cas no 2034501-24-9 (2-(morpholin-4-yl)ethyl N-{3-(furan-3-yl)pyrazin-2-ylmethyl}carbamate)
2-(morpholin-4-yl)ethyl N-{3-(furan-3-yl)pyrazin-2-ylmethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2-(morpholin-4-yl)ethyl N-{3-(furan-3-yl)pyrazin-2-ylmethyl}carbamate
- 2-morpholinoethyl ((3-(furan-3-yl)pyrazin-2-yl)methyl)carbamate
- F6574-0326
- 2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate
- 2-morpholin-4-ylethyl N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]carbamate
- 2034501-24-9
- AKOS032464369
-
- Inchi: 1S/C16H20N4O4/c21-16(24-10-6-20-4-8-22-9-5-20)19-11-14-15(18-3-2-17-14)13-1-7-23-12-13/h1-3,7,12H,4-6,8-11H2,(H,19,21)
- InChI Key: WBDXFVLEKLISHB-UHFFFAOYSA-N
- SMILES: O1CCN(CCOC(NCC2C(C3=COC=C3)=NC=CN=2)=O)CC1
Computed Properties
- Exact Mass: 332.14845513g/mol
- Monoisotopic Mass: 332.14845513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 89.7Ų
2-(morpholin-4-yl)ethyl N-{3-(furan-3-yl)pyrazin-2-ylmethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6574-0326-2μmol |
2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate |
2034501-24-9 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6574-0326-5μmol |
2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate |
2034501-24-9 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6574-0326-10μmol |
2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate |
2034501-24-9 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6574-0326-20μmol |
2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate |
2034501-24-9 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6574-0326-1mg |
2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate |
2034501-24-9 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6574-0326-2mg |
2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate |
2034501-24-9 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6574-0326-3mg |
2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate |
2034501-24-9 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6574-0326-4mg |
2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate |
2034501-24-9 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6574-0326-5mg |
2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate |
2034501-24-9 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6574-0326-10mg |
2-(morpholin-4-yl)ethyl N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamate |
2034501-24-9 | 10mg |
$79.0 | 2023-09-07 |
2-(morpholin-4-yl)ethyl N-{3-(furan-3-yl)pyrazin-2-ylmethyl}carbamate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-(morpholin-4-yl)ethyl N-{3-(furan-3-yl)pyrazin-2-ylmethyl}carbamate
Recent Advances in the Study of 2-(morpholin-4-yl)ethyl N-{3-(furan-3-yl)pyrazin-2-ylmethyl}carbamate (CAS: 2034501-24-9)
The compound 2-(morpholin-4-yl)ethyl N-{3-(furan-3-yl)pyrazin-2-ylmethyl}carbamate (CAS: 2034501-24-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This carbamate derivative, characterized by its unique morpholine and furan-substituted pyrazine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of key biological pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2034501-24-9 exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic processes. The compound's ability to selectively bind to these targets while maintaining a favorable pharmacokinetic profile highlights its potential as a lead candidate for further drug development.
In addition to its kinase inhibitory properties, 2034501-24-9 has shown promise in preclinical models of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that the compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings suggest potential applications in conditions such as Alzheimer's and Parkinson's diseases, although further validation in clinical settings is required.
The structural features of 2034501-24-9, particularly the morpholine and furan moieties, have been identified as critical for its bioactivity. Computational docking studies have provided insights into the molecular interactions between the compound and its biological targets, facilitating the design of more potent analogs. Recent work in this area has focused on optimizing the carbamate linker and exploring substitutions on the pyrazine ring to enhance target affinity and metabolic stability.
Despite these promising developments, challenges remain in the development of 2034501-24-9 as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship studies. Ongoing research efforts are also exploring the compound's potential in combination therapies and its utility as a chemical probe for studying disease mechanisms.
In conclusion, 2-(morpholin-4-yl)ethyl N-{3-(furan-3-yl)pyrazin-2-ylmethyl}carbamate represents an exciting area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and structural versatility make it a valuable compound for both therapeutic development and mechanistic studies. Future research directions will likely focus on translational studies to bridge the gap between preclinical findings and clinical applications.
2034501-24-9 (2-(morpholin-4-yl)ethyl N-{3-(furan-3-yl)pyrazin-2-ylmethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)